Cas no 865543-61-9 (3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 865543-61-9
• MF: C₁₇H₁₆ClN₃O₃S
• MW: 377.845241546631
• CID: 6245191
• PubChem ID: 2104567
• Update Time: 2025-06-09

3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 3-butoxy-N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• 865543-61-9
• F1374-1109
• 3-butoxy-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024608111

• Inchi： 1S/C17H16ClN3O3S/c1-2-3-9-23-12-6-4-5-11(10-12)15(22)19-17-21-20-16(24-17)13-7-8-14(18)25-13/h4-8,10H,2-3,9H2,1H3,(H,19,21,22)
• InChI Key： NEZITCHQXPUZNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=NN=C(NC(C3=CC=CC(=C3)OCCCC)=O)O2)S1

Computed Properties

• Exact Mass: 377.0600902g/mol
• Monoisotopic Mass: 377.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 865543-61-9 and Product Name: 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

The compound with CAS No. 865543-61-9 and the product name 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a butoxy group, a 5-chlorothiophen-2-yl substituent, and a 1,3,4-oxadiazol core, makes this compound a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The 1,3,4-oxadiazole scaffold is particularly noteworthy for its versatility and biological activity. This heterocycle has been extensively studied for its role in modulating various biological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the 5-chlorothiophen-2-yl group into the molecular structure further enhances its pharmacological potential by introducing additional interactions with biological targets. This combination of functional groups has been shown to improve solubility and bioavailability, key factors in drug design.

One of the most compelling aspects of 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The butoxy group not only contributes to the compound's solubility but also serves as a handle for further chemical modifications. This flexibility allows researchers to explore various derivatives with tailored properties. The 1,3,4-oxadiazol ring acts as a central pharmacophore, providing a stable backbone for attachment of other functional groups while maintaining biological activity.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. The 5-chlorothiophen-2-yl moiety is particularly interesting due to its ability to interact with specific enzymes and receptors. This interaction can lead to potent effects on disease-related pathways. For instance, research has demonstrated that thiophene-based compounds can exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The presence of this group in 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide suggests that it may have similar therapeutic benefits.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions at specific positions on the heterocyclic core. The use of these methods underscores the compound's complexity and the sophistication required in its preparation.

In terms of biological activity, preliminary studies on 3-butoxy-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide have shown promising results in vitro. The compound has demonstrated interactions with several target proteins relevant to human health conditions such as cancer and inflammation. These interactions are mediated by the various functional groups present in the molecule. The butoxy, 5-chlorothiophen, and 1,3,4 oxadiazol moieties collectively contribute to its multifaceted pharmacological profile.

The potential therapeutic applications of this compound are vast. Given its structural features and biological activity profile, it could be developed into a novel drug candidate for treating a range of diseases. For example, its anti-inflammatory properties make it a candidate for drugs targeting chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interactions with cancer-related pathways suggest potential applications in oncology.

As research continues to uncover new biological targets and mechanisms of action, 3-butoxy-N - 5 - ( 5 - chlorothiophen - 2 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide holds promise as a versatile tool for drug discovery . Its unique structural features provide a rich foundation for designing derivatives with enhanced efficacy and reduced side effects . The combination of computational modeling and experimental validation will be crucial in optimizing its pharmacological properties.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists and biologists . By integrating knowledge from both fields , researchers can accelerate the discovery process and bring new treatments to patients more quickly . The study of complex molecules like 3-butoxy-N - 5 - ( 5 - chlorothiophen - 2 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - ylbenzamide exemplifies how collaborative efforts can lead to groundbreaking advancements in medicinal chemistry.